Cas no 7040-58-6 (3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane)

• Product Name: 3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane
• CAS No: 7040-58-6
• MF: C₁₃H₂₉O₃P
• MW: 264.341325521469
• CID: 975089
• PubChem ID: 23454
• Update Time: 2025-04-19

3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane
• 3-[3,3-dimethylbutan-2-yloxy(methyl)phosphoryl]oxy-2,2-dimethylbutane
• BIS(1,2,2-TRIMETHYLPROPYL) METHYLPHOSPHONATE
• bis-(O-pinacolyl) methylphosphonate
• dipinacolylmethylphosphonate
• Methylphosphonsaeure-bis-(1,2,2-trimethyl-propylester)
• Methylphosphonsaeureester des Methyl-tert.-butyl-carbinols
• Phosphonic acid,methyl-,bis(1,2,2-trimethylpropyl) ester
• Dipinacolyl methylphosphonate
• Methylphosphonic acid bis(3,3-dimethyl-2-butyl) ester
• 7040-58-6
• BIS(3,3-DIMETHYLBUTAN-2-YL) METHYLPHOSPHONATE
• Phosphonic acid, methyl-, bis(1,2,2-trimethylpropyl) ester
• XSQAITMTGIQAHD-UHFFFAOYSA-N
• Methylphosphonic acid, bis(1,2,2-trimethylpropyl) ester
• SCHEMBL4344144
• DTXSID30990607

• MDL： MFCD00440711
• Inchi： 1S/C13H29O3P/c1-10(12(3,4)5)15-17(9,14)16-11(2)13(6,7)8/h10-11H,1-9H3
• InChI Key： XSQAITMTGIQAHD-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OC(C)C(C)(C)C)OC(C)C(C)(C)C

Computed Properties

• Exact Mass: 296.17500
• Monoisotopic Mass: 264.185431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.8

Experimental Properties

• Density: 0.941
• Boiling Point: 75℃/0.8mm
• Flash Point: 152.9°C
• PSA: 74.80000
• LogP: 3.96330
• Sensitiveness: Air & Moisture Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates